Ivermectin B1a aglycone
Ivermectin B1a aglycone
Ivermectin aglycone(cas 123997-59-1) is a semi-synthetic produced by hydrolysing the disaccharide unit of ivermectin. Ivermectin aglycone is a potent inhibitor of nematode larval development, but is devoid of paralytic activity. The aglycone is used as a sensitive probe for the detection of some types of ivermectin resistance.
Brand Name:
Vulcanchem
CAS No.:
123997-59-1
VCID:
VC0023474
InChI:
InChI=1S/C34H50O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,15,19-20,22,25-31,35-36,38H,7,12-14,16-18H2,1-6H3/b9-8+,21-11+,24-10+/t19-,20-,22-,25+,26-,27-,28-,29+,30+,31+,33+,34?/m0/s1
SMILES:
CCC(C)C1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)C)C
Molecular Formula:
C34H50O8
Molecular Weight:
586.766
Ivermectin B1a aglycone
CAS No.: 123997-59-1
Reference Standards
VCID: VC0023474
Molecular Formula: C34H50O8
Molecular Weight: 586.766
| CAS No. | 123997-59-1 |
|---|---|
| Product Name | Ivermectin B1a aglycone |
| Molecular Formula | C34H50O8 |
| Molecular Weight | 586.766 |
| IUPAC Name | (1R,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R)-6'-[(2S)-butan-2-yl]-12,21,24-trihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one |
| Standard InChI | InChI=1S/C34H50O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,15,19-20,22,25-31,35-36,38H,7,12-14,16-18H2,1-6H3/b9-8+,21-11+,24-10+/t19-,20-,22-,25+,26-,27-,28-,29+,30+,31+,33+,34?/m0/s1 |
| Standard InChIKey | XOCXXEYUGYTCNG-CKHQCAAISA-N |
| SMILES | CCC(C)C1C(CCC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)O)C)C |
| Appearance | White solid |
| Description | Ivermectin aglycone(cas 123997-59-1) is a semi-synthetic produced by hydrolysing the disaccharide unit of ivermectin. Ivermectin aglycone is a potent inhibitor of nematode larval development, but is devoid of paralytic activity. The aglycone is used as a sensitive probe for the detection of some types of ivermectin resistance. |
| Reference | Ivermectin, a new broad-spectrum antiparasitic agent. Chabala J.C. et al. J. Med. Chem. 1980, 23, 1134. Detection of resistance to ivermectin in Haemonchus contortus. Gill J.G. et al. Int. J. Parasit. 1991, 21, 771. |
| PubChem Compound | 126455999 |
| Last Modified | Nov 11 2021 |
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